Cas no 2227897-25-6 ((1R)-1-4-(pentafluoroethyl)phenylethan-1-amine)

• Product Name: (1R)-1-4-(pentafluoroethyl)phenylethan-1-amine
• CAS No: 2227897-25-6
• MF: C₁₀H₁₀F₅N
• MW: 239.185120105743
• CID: 6197490
• PubChem ID: 165851468
• Update Time: 2025-06-26

(1R)-1-4-(pentafluoroethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-4-(pentafluoroethyl)phenylethan-1-amine
• 2227897-25-6
• EN300-1974214
• (1R)-1-[4-(pentafluoroethyl)phenyl]ethan-1-amine

• Inchi： 1S/C10H10F5N/c1-6(16)7-2-4-8(5-3-7)9(11,12)10(13,14)15/h2-6H,16H2,1H3/t6-/m1/s1
• InChI Key： JUUFYDYUVHFUJN-ZCFIWIBFSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)[C@@H](C)N)F

Computed Properties

• Exact Mass: 239.07334013g/mol
• Monoisotopic Mass: 239.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-4-(pentafluoroethyl)phenylethan-1-amine

The Chemical Compound CAS No. 2227897-25-6: (1R)-1-(4-(Pentafluoroethyl)phenyl)ethan-1-amine

The compound with CAS No. 2227897-25-6, commonly referred to as (1R)-1-(4-(pentafluoroethyl)phenyl)ethan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pentafluoroethyl group attached to a phenyl ring, further connected to an ethanamine moiety with an (R)-configuration at the chiral center. The combination of these structural elements contributes to its distinctive chemical properties and potential biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and fluorination techniques. The pentafluoroethyl group is particularly noteworthy due to its high electron-withdrawing capacity, which significantly influences the electronic properties of the molecule. This feature makes it a valuable component in the design of bioactive compounds, particularly in the context of drug discovery.

Research into (1R)-1-(4-(pentafluoroethyl)phenyl)ethan-1-amine has revealed promising pharmacological profiles. Studies have demonstrated that this compound exhibits selective binding affinity for certain receptor systems, making it a potential candidate for therapeutic applications. For instance, its ability to modulate neurotransmitter systems has been explored in preclinical models, highlighting its potential role in treating neurological disorders such as epilepsy or anxiety.

The stereochemistry of this compound, specifically the (R)-configuration, plays a critical role in its biological activity. Chiral centers are often key determinants of a molecule's pharmacokinetic and pharmacodynamic properties. In this case, the (R)-configuration ensures optimal interaction with target proteins, thereby enhancing its therapeutic potential while minimizing off-target effects.

Moreover, the incorporation of a phenyl ring into the structure introduces aromaticity and planarity, which are essential for stabilizing interactions within biological systems. The phenyl group also serves as a scaffold for further functionalization, enabling researchers to explore diverse chemical modifications and their subsequent effects on activity.

Recent studies have also focused on the metabolic stability and bioavailability of (1R)-1-(4-(pentafluoroethyl)phenyl)ethan-1-amine. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), have been employed to elucidate its metabolic pathways and determine its pharmacokinetic profile. These findings are crucial for optimizing drug delivery systems and enhancing therapeutic efficacy.

In terms of applications, this compound has shown promise in several therapeutic areas beyond neuroscience. Its potential anti-inflammatory and antioxidant properties have been investigated in vitro, suggesting its utility in treating conditions associated with oxidative stress and inflammation. Additionally, preliminary data indicate that it may possess anticancer properties by targeting specific signaling pathways involved in tumor growth and metastasis.

The development of (1R)-1-(4-(pentafluoroethyl)phenyl)ethan-1-amine represents a significant milestone in medicinal chemistry. Its unique combination of structural features and biological activities underscores its value as a lead compound for drug discovery efforts. As research continues to unfold, further insights into its mechanism of action and clinical potential are anticipated.

In conclusion, CAS No. 2227897-25-6 stands out as a compelling example of how innovative synthetic strategies and rigorous biological evaluation can yield compounds with remarkable therapeutic potential. Its distinct chemical architecture and promising pharmacological profile position it as a key player in the ongoing quest for novel therapeutics across multiple disease areas.